Cas no 1260806-92-5 (4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid)

• Product Name: 4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
• CAS No: 1260806-92-5
• MF: C₆H₆F₆O₂
• MW: 224.101063251495
• CID: 1011231
• PubChem ID: 53404068
• Update Time: 2025-04-20

4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
• SCHEMBL19825149
• AKOS026717478
• JSIVGDDISROWJJ-UHFFFAOYSA-N
• F2147-4932
• 1260806-92-5

• MDL： MFCD11846762
• Inchi： 1S/C6H6F6O2/c7-5(8,9)1-3(4(13)14)2-6(10,11)12/h3H,1-2H2,(H,13,14)
• InChI Key： JSIVGDDISROWJJ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)CC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 224.02719840g/mol
• Monoisotopic Mass: 224.02719840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids